Cas no 19753-66-3 (1-(Triphenylphosphoranylidene)butan-2-one)

• Product Name: 1-(Triphenylphosphoranylidene)butan-2-one
• CAS No: 19753-66-3
• MF: C₂₂H₂₁OP
• MW: 332.375306844711
• CID: 123736
• PubChem ID: 10980488
• Update Time: 2025-04-18

1-(Triphenylphosphoranylidene)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(Triphenylphosphoranylidene)butan-2-one
• (Ethylcarbonylmethylene)triphenylphosphorane
• 1-(TRIPHENYL-LAMBDA5-PHOSPHANYLIDENE)-BUTAN-2-ONE
• 2-Butanone,1-(triphenylphosphoranylidene)-
• J-503688
• AKOS015963159
• KASPMKDZPNDAJV-UHFFFAOYSA-N
• 1-(triphenyl-lambda5-phosphanylidene)butan-2-one
• 1-triphenylphosphoranylidene-2-butanone
• SCHEMBL5237834
• 1-(Triphenyl-lambda*5*-phosphanylidene)-butan-2-one
• 2-Butanone, 1-(triphenylphosphoranylidene)-
• 19753-66-3

• Inchi： 1S/C22H21OP/c1-2-19(23)18-24(20-12-6-3-7-13-20,21-14-8-4-9-15-21)22-16-10-5-11-17-22/h3-18H,2H2,1H3
• InChI Key： KASPMKDZPNDAJV-UHFFFAOYSA-N
• SMILES： P(=CC(CC)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 332.13313
• Monoisotopic Mass: 332.133002287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 3.76180